Cas no 28699-96-9 (Indigotetrasulfonic Acid Tetrapotassium Salt Hydrate)
Indigotetrasulfonic Acid Tetrapotassium Salt Hydrate is a water-soluble, synthetic dye primarily used as a redox indicator in analytical chemistry. Its high purity and stability make it suitable for precise titrations, particularly in iodometric and redox reactions. The tetrapotassium salt form enhances solubility in aqueous solutions, ensuring consistent performance in laboratory applications. As a hydrate, it offers improved handling and storage stability. This compound is valued for its distinct color change at specific redox potentials, facilitating accurate endpoint detection. Its compatibility with a range of chemical environments and reliable reproducibility make it a preferred choice for quantitative analysis and research purposes.
28699-96-9 structure
Product Name:Indigotetrasulfonic Acid Tetrapotassium Salt Hydrate
CAS No:28699-96-9
MF:C16H6K4N2O14S4
MW:734.877043247223
CID:239864
PubChem ID:87571428
Update Time:2025-05-28
Indigotetrasulfonic Acid Tetrapotassium Salt Hydrate Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indoledisulfonic acid,2-(1,3-dihydro-3-oxo-2H-indol-2-ylidene)-2,3-dihydro-3-oxo-, disulfo deriv.,potassium salt (1:4)
- Indigotetrasulfonic Acid Tetrapotassium Salt Hydrate
- 1H-Indoledisulfonic acid,2-(1,3-dihydro-3-oxo-2H-indol-2-ylidene)-2,3-dihydro-3-oxo-, disulfo ...
- INDIGOTETRASULFONATE TETRAPOTASSIUM SALT
- Indigotetrasulfonate Tetrapotassium Salt Hydrate
- Indigotetrasulfonic Acid Tetrapotassium Salt
- Tetrapotassium Indigotetrasulfonate
- Tetrapotassium Indigotetrasulfonate Hydrate
- Potassium indigotetrasulfonate
- I0019
- Potassium indigotetrasulfonate, Dye content 85 %
- 5,5',7,7'-Indigotetrasulfonic acid tetrapotassium salt
- CID 135537156
- IndigotetrasulfonicAcidTetrapotassiumSaltHydrate>1H-Indoledisulfonic acid, 2-(1,3-dihydro-3-oxo-2H-indol-2-ylidene)-2,3-dihydro-3-oxo-, disulfo deriv., potassium salt (1:4)
- 67627-19-4
- 28699-96-9
- Potassium 3,3'-dioxo-[2,2'-biindolinylidene]-5,5',7,7'-tetrasulfonate
- tetrapotassium;2-(3-hydroxy-5,7-disulfonato-1H-indol-2-yl)-3-oxoindole-5,7-disulfonate
- 1H-Indoledisulfonic acid, 2-(1,3-dihydro-3-oxo-2H-indol-2-ylidene)-2,3-dihydro-3-oxo-, disulfo deriv., potassium salt (1:4)
- MFCD00059886
-
- MDL: MFCD00059886
- Inchi: 1S/C16H10N2O14S4.4K/c19-15-7-1-5(33(21,22)23)3-9(35(27,28)29)11(7)17-13(15)14-16(20)8-2-6(34(24,25)26)4-10(12(8)18-14)36(30,31)32;;;;/h1-4,17,19H,(H,21,22,23)(H,24,25,26)(H,27,28,29)(H,30,31,32);;;;/q;4*+1/p-4
- InChI Key: YWCAPYLKURBDGO-UHFFFAOYSA-J
- SMILES: [K+].[K+].[K+].[K+].S(C1=CC(=CC2C(=C(C3C(C4C=C(C=C(C=4N=3)S(=O)(=O)[O-])S(=O)(=O)[O-])=O)NC=21)O)S(=O)(=O)[O-])(=O)(=O)[O-]
Computed Properties
- Exact Mass: 751.73600
- Monoisotopic Mass: 733.7250135g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 40
- Rotatable Bond Count: 1
- Complexity: 1350
- Covalently-Bonded Unit Count: 5
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 13
- XLogP3: nothing
- Topological Polar Surface Area: 328
Experimental Properties
- Color/Form: Not determined
- PSA: 329.75000
- LogP: 2.96610
- Solubility: Not determined
- Color index: 73020
Indigotetrasulfonic Acid Tetrapotassium Salt Hydrate Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P108
- Safety Instruction: H303+H313+H110
- Storage Condition:4° CStore…,-4℃Store…Better
Indigotetrasulfonic Acid Tetrapotassium Salt Hydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | I0019-1g |
Indigotetrasulfonic Acid Tetrapotassium Salt Hydrate |
28699-96-9 | 90.0%(LC) | 1g |
¥590.0 | 2022-05-30 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | I861740-100mg |
Indigotetrasulfonic Acid Tetrapotassium Salt Hydrate |
28699-96-9 | >90.0%(HPLC) | 100mg |
¥131.40 | 2022-01-11 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | I0019-1G |
Indigotetrasulfonic Acid Tetrapotassium Salt |
28699-96-9 | >90.0%(HPLC) | 1g |
¥420.00 | 2024-04-16 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-487358-1 g |
Indigotetrasulfonic Acid Tetrapotassium Salt, |
28699-96-9 | 1g |
¥1,444.00 | 2023-07-11 | ||
| Aaron | AR002WU1-250mg |
1H-Indoledisulfonic acid, 2-(1,3-dihydro-3-oxo-2H-indol-2-ylidene)-2,3-dihydro-3-oxo-, disulfo deriv., potassium salt (1:4) |
28699-96-9 | 90% | 250mg |
$98.00 | 2025-01-21 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-487358-1g |
Indigotetrasulfonic Acid Tetrapotassium Salt, |
28699-96-9 | 1g |
¥1444.00 | 2023-09-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | I0019-1g |
Indigotetrasulfonic Acid Tetrapotassium Salt Hydrate |
28699-96-9 | 90.0%(LC) | 1g |
¥590.0 | 2023-09-02 | |
| Aaron | AR002WU1-1g |
1H-Indoledisulfonic acid, 2-(1,3-dihydro-3-oxo-2H-indol-2-ylidene)-2,3-dihydro-3-oxo-, disulfo deriv., potassium salt (1:4) |
28699-96-9 | 90% | 1g |
$271.00 | 2025-01-21 | |
| 1PlusChem | 1P002WLP-1g |
1H-Indoledisulfonic acid, 2-(1,3-dihydro-3-oxo-2H-indol-2-ylidene)-2,3-dihydro-3-oxo-, disulfo deriv., potassium salt (1:4) |
28699-96-9 | >90.0%(HPLC) | 1g |
$103.00 | 2025-02-19 | |
| A2B Chem LLC | AB34765-1g |
1H-Indoledisulfonic acid, 2-(1,3-dihydro-3-oxo-2H-indol-2-ylidene)-2,3-dihydro-3-oxo-, disulfo deriv., potassium salt (1:4) |
28699-96-9 | >90.0%(HPLC) | 1g |
$105.00 | 2024-04-20 |
Indigotetrasulfonic Acid Tetrapotassium Salt Hydrate Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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